Cas no 39929-25-4 (6-Hydroxytryptamine Creatinine Sulfate)

• Product Name: 6-Hydroxytryptamine Creatinine Sulfate
• CAS No: 39929-25-4
• MF: C₁₄H₂₃N₅O₇S
• MW: 405.426721811295
• CID: 825773
• Update Time: 2026-04-29

6-Hydroxytryptamine Creatinine Sulfate Chemical and Physical Properties

Names and Identifiers

• 6-HYDROXYTRYPTAMINE, CREATINE SULFATE
• 3-(2-AMINOETHYL)-6-HYDROXYINDOLE CREATININE SULFATE
• 6-Hydroxytryptamine Creatinine Sulfate
• 3-(2-aminoethyl)-1H-indol-6-ol,2-amino-3-methyl-4H-imidazol-5-one,sulfuric acid
• 6-HYDROXYTRYPTAMINE CREATININE SULFATE (SALT)
• H-8260

Computed Properties

• Exact Mass: 405.13200

Experimental Properties

• Melting Point: 210-214°C
• PSA: 235.43000
• LogP: 2.19930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 6-Hydroxytryptamine Creatinine Sulfate

Introduction to 6-Hydroxytryptamine Creatinine Sulfate (CAS No. 39929-25-4)

6-Hydroxytryptamine Creatinine Sulfate, identified by the Chemical Abstracts Service (CAS) number 39929-25-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, also known as 5-hydroxytryptamine (5-HT) creatinine sulfate, plays a crucial role in research related to serotonin pathways and neurotransmitter mechanisms. Serotonin, commonly referred to as 5-HT, is a neurotransmitter that influences a variety of physiological processes, including mood regulation, sleep, appetite, and pain perception. The addition of creatinine sulfate as a salt form enhances solubility and stability, making it a valuable tool in biochemical assays and drug development.

The structure of 6-Hydroxytryptamine Creatinine Sulfate consists of serotonin (5-HT) bound to creatinine through ionic interactions, with the sulfate group providing further stability. This molecular configuration not only improves the compound's solubility in aqueous solutions but also facilitates its use in high-performance liquid chromatography (HPLC) and other analytical techniques. The compound's purity and stability are critical for its application in scientific research, particularly in neuropharmacology and psychiatric drug discovery.

In recent years, there has been growing interest in the role of serotonin and its derivatives in treating neurological and psychiatric disorders. 6-Hydroxytryptamine Creatinine Sulfate serves as a key intermediate in synthesizing serotonin receptor agonists and antagonists. These agents are being explored for their potential in managing conditions such as depression, anxiety disorders, and neurodegenerative diseases. The compound's ability to mimic or modulate serotonin activity makes it a valuable asset in preclinical studies aimed at understanding the pharmacodynamics of serotonergic drugs.

One of the most compelling aspects of 6-Hydroxytryptamine Creatinine Sulfate is its utility in studying the serotonin transporter (SERT). The serotonin transporter is a critical protein involved in regulating serotonin levels in the synaptic cleft. Inhibitors or modulators of SERT have been extensively researched for their potential therapeutic effects on mood disorders. By using 6-Hydroxytryptamine Creatinine Sulfate as a reference compound, researchers can develop and validate new methodologies for assessing SERT activity and function.

Recent advancements in computational chemistry have enabled more precise modeling of serotonin interactions with biological targets. The use of 6-Hydroxytryptamine Creatinine Sulfate as a reference standard has facilitated the development of virtual screening protocols for identifying novel serotonin receptor ligands. These virtual screening approaches have significantly reduced the time and cost associated with drug discovery by rapidly narrowing down candidate compounds for further experimental validation.

The synthesis of 6-Hydroxytryptamine Creatinine Sulfate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have reported novel synthetic routes that improve efficiency while minimizing byproduct formation. These innovations have not only enhanced the availability of the compound but also contributed to the broader field of medicinal chemistry by providing new insights into reaction mechanisms and catalytic processes.

In clinical research, 6-Hydroxytryptamine Creatinine Sulfate has been used as an internal standard in mass spectrometry assays to quantify serotonin metabolites in biological samples. This application is particularly useful in studies investigating the pharmacokinetics of serotonergic drugs. By accurately measuring serotonin levels, researchers can better understand how these drugs affect brain chemistry over time.

The role of 6-Hydroxytryptamine Creatinine Sulfate extends beyond basic research into therapeutic applications. For instance, it has been employed in developing diagnostic tools for assessing serotonergic dysfunction associated with certain neurological disorders. These tools could potentially aid in early detection and personalized treatment strategies for patients suffering from conditions like Alzheimer's disease or Parkinson's disease, where serotonin pathway alterations are implicated.

Future directions in the study of 6-Hydroxytryptamine Creatinine Sulfate may include exploring its potential as an adjuvant therapy alongside existing serotonergic agents. By combining it with other compounds that target different aspects of serotonin signaling, researchers hope to achieve synergistic effects that could improve treatment outcomes for patients with mood disorders or chronic pain conditions.

The compound's versatility makes it an indispensable tool for scientists working at the intersection of chemistry, biology, and medicine. As our understanding of neurotransmitter systems continues to evolve, 6-Hydroxytryptamine Creatinine Sulfate will undoubtedly remain a cornerstone in both academic research and industrial drug development.